Cas no 1489960-77-1 (3-[2-(trifluoromethoxy)ethoxy]azetidine)

• Product Name: 3-[2-(trifluoromethoxy)ethoxy]azetidine
• CAS No: 1489960-77-1
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5101172
• Update Time: 2026-03-03

3-[2-(trifluoromethoxy)ethoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[2-(trifluoromethoxy)ethoxy]-
• 3-[2-(trifluoromethoxy)ethoxy]azetidine

• Inchi： 1S/C6H10F3NO2/c7-6(8,9)12-2-1-11-5-3-10-4-5/h5,10H,1-4H2
• InChI Key： MQPSTWPWDPFNNU-UHFFFAOYSA-N
• SMILES： N1CC(OCCOC(F)(F)F)C1

Additional information on 3-[2-(trifluoromethoxy)ethoxy]azetidine

Introduction to 3-[2-(trifluoromethoxy)ethoxy]azetidine (CAS No: 1489960-77-1)

3-[2-(trifluoromethoxy)ethoxy]azetidine, identified by its CAS number 1489960-77-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethoxy group and an azetidine ring makes it a versatile intermediate for synthesizing various bioactive molecules. The azetidine core is particularly interesting as it mimics the piperidine scaffold, which is commonly found in many pharmacologically active agents.

The trifluoromethoxy group introduces a high electronegativity element into the molecule, which can influence both its electronic and steric properties. This feature is often exploited in medicinal chemistry to enhance binding affinity and metabolic stability. The compound's ability to serve as a building block for more complex structures has made it a valuable asset in the synthesis of potential therapeutic agents. Recent studies have highlighted its role in the development of novel compounds targeting various biological pathways.

In the realm of drug discovery, 3-[2-(trifluoromethoxy)ethoxy]azetidine has been explored for its potential in modulating enzyme activity and receptor interactions. The azetidine ring, being a six-membered heterocycle, can mimic the conformational flexibility of more complex cyclic structures like piperazine and piperidone. This structural similarity has led to investigations into its efficacy as a scaffold for developing drugs that interact with biological targets such as kinases and G protein-coupled receptors (GPCRs).

Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic properties of molecules like 3-[2-(trifluoromethoxy)ethoxy]azetidine with greater accuracy. These computational models have been instrumental in designing derivatives with improved pharmacological profiles. For instance, studies have shown that modifications at the trifluoromethoxy group can significantly alter the compound's solubility and bioavailability, making it an attractive candidate for further optimization.

The synthesis of 3-[2-(trifluoromethoxy)ethoxy]azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions, while the attachment of the trifluoromethoxy group often requires fluorination techniques. These synthetic strategies have been refined over the years, leveraging advances in catalytic systems and reaction conditions to improve efficiency.

The pharmacological potential of 3-[2-(trifluoromethoxy)ethoxy]azetidine has been investigated in several preclinical studies. Researchers have focused on its interactions with enzymes such as kinases, which play crucial roles in cell signaling pathways associated with diseases like cancer and inflammation. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

In addition to its kinase-targeting potential, 3-[2-(trifluoromethoxy)ethoxy]azetidine has also been explored for its interactions with other biological targets. For example, studies have examined its effects on G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability of this compound to modulate GPCR activity could make it useful in developing treatments for conditions such as hypertension and neurological disorders.

The use of 3-[2-(trifluoromethoxy)ethoxy]azetidine as a scaffold for drug development aligns with current trends in medicinal chemistry towards rational drug design. By leveraging computational tools and structural insights, researchers can systematically modify this compound to optimize its pharmacological properties. This approach not only accelerates the discovery process but also increases the likelihood of developing compounds with improved therapeutic efficacy.

The future prospects for 3-[2-(trifluoromethoxy)ethoxy]azetidine are promising, given its unique structural features and potential applications. As research continues, new derivatives and analogs are likely to be developed, further expanding its utility in pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, 3-[2-(trifluoromethoxy)ethoxy]azetidine (CAS No: 1489960-77-1) represents a significant advancement in pharmaceutical chemistry. Its versatile structure and potential applications make it a valuable tool for developing novel therapeutic agents. With ongoing research and innovation, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.